Cas no 1798732-70-3 (1-3-(4-Methylpyridin-2-yl)-1H-1,2,4-triazol-5-ylethan-1-amine Hydrochloride)

• Product Name: 1-3-(4-Methylpyridin-2-yl)-1H-1,2,4-triazol-5-ylethan-1-amine Hydrochloride
• CAS No: 1798732-70-3
• MF: C₁₀H₁₄ClN₅
• MW: 239.704659938812
• CID: 4614973
• Update Time: 2025-10-30

1-3-(4-Methylpyridin-2-yl)-1H-1,2,4-triazol-5-ylethan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-methylpyridin-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine hydrochloride
• 1-[3-(4-methylpyridin-2-yl)-1H-1,2,4-triazol-5-yl]ethanamine;hydrochloride
• Z1945700469
• 1-(3-(4-Methylpyridin-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine hydrochloride
• 1-3-(4-Methylpyridin-2-yl)-1H-1,2,4-triazol-5-ylethan-1-amine Hydrochloride

• Inchi： 1S/C10H13N5.ClH/c1-6-3-4-12-8(5-6)10-13-9(7(2)11)14-15-10;/h3-5,7H,11H2,1-2H3,(H,13,14,15);1H
• InChI Key： TYIKZPQIPHRTJW-UHFFFAOYSA-N
• SMILES： Cl.N1C(C(C)N)=NC(C2C=C(C)C=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 80.5

1-3-(4-Methylpyridin-2-yl)-1H-1,2,4-triazol-5-ylethan-1-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-3-(4-Methylpyridin-2-yl)-1H-1,2,4-triazol-5-ylethan-1-amine Hydrochloride

Comprehensive Overview of 1-3-(4-Methylpyridin-2-yl)-1H-1,2,4-triazol-5-ylethan-1-amine Hydrochloride (CAS No. 1798732-70-3)

In the realm of pharmaceutical and biochemical research, 1-3-(4-Methylpyridin-2-yl)-1H-1,2,4-triazol-5-ylethan-1-amine Hydrochloride (CAS No. 1798732-70-3) has emerged as a compound of significant interest. This molecule, characterized by its unique triazole and pyridine moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's hydrochloride salt form improves solubility, a critical factor in pharmacokinetics. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine. Its mechanism of action often involves modulation of enzyme inhibition or receptor binding, making it a candidate for small-molecule therapeutics. As the demand for novel drug candidates grows, this compound's role in high-throughput screening assays gains prominence.

From a synthetic chemistry perspective, 1-3-(4-Methylpyridin-2-yl)-1H-1,2,4-triazol-5-ylethan-1-amine Hydrochloride exemplifies advancements in heterocyclic chemistry. Its scaffold optimization is frequently discussed in academic forums, with a focus on improving binding affinity and reducing off-target effects. The compound's CAS No. 1798732-70-3 is often queried in databases like PubChem and Reaxys, reflecting its utility in medicinal chemistry workflows.

In the context of AI-driven drug design, this molecule is a subject of computational modeling studies. Researchers leverage machine learning algorithms to predict its interactions with biological targets, a hot topic in cheminformatics. Such approaches accelerate the identification of lead compounds, reducing R&D timelines. The compound's structure-activity relationship (SAR) data is also valuable for training predictive models.

Environmental and green chemistry considerations are increasingly applied to its synthesis. Innovations in catalytic methods and solvent-free reactions aim to minimize waste, addressing the pharmaceutical industry's push toward sustainable practices. This aligns with global trends like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

For researchers exploring kinase inhibitors or GPCR-targeted therapies, this compound offers a promising starting point. Its patent literature reveals applications in oncology and autoimmune diseases, areas with high unmet medical needs. The integration of bioisosteric replacements in its design further underscores its adaptability in drug optimization pipelines.

In summary, 1-3-(4-Methylpyridin-2-yl)-1H-1,2,4-triazol-5-ylethan-1-amine Hydrochloride (CAS No. 1798732-70-3) represents a convergence of chemical innovation and therapeutic potential. Its multidisciplinary relevance ensures continued exploration across academia and industry, solidifying its place in modern pharmaceutical research.